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Abstract
2-(2,3-Dimethylphenoxy)acetohydrazide is a valuable bifunctional building block in organic

synthesis, serving as a versatile precursor for the construction of a wide array of heterocyclic

compounds. Its structure, incorporating a phenoxyacetic acid scaffold and a reactive hydrazide

moiety, allows for diverse chemical transformations, leading to molecules with significant

potential in medicinal chemistry and materials science. This technical guide details the

synthesis, chemical properties, and key applications of 2-(2,3-
dimethylphenoxy)acetohydrazide, providing experimental protocols and highlighting its role

in the development of novel bioactive agents.

Introduction
Hydrazide derivatives are a cornerstone in synthetic organic chemistry, renowned for their utility

in constructing nitrogen-containing heterocycles. Among these, phenoxyacetohydrazides have

garnered considerable attention due to their straightforward synthesis and the diverse

biological activities exhibited by their derivatives. The core structure, featuring an ether linkage

and an acetohydrazide group, provides a flexible scaffold that can be readily modified. The

incorporation of a 2,3-dimethylphenyl moiety introduces specific steric and electronic properties

that can influence the chemical reactivity and biological profile of the resulting molecules. This

guide focuses on the synthesis and synthetic applications of 2-(2,3-
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dimethylphenoxy)acetohydrazide as a key intermediate for generating novel chemical

entities.

Synthesis of 2-(2,3-
Dimethylphenoxy)acetohydrazide
The synthesis of 2-(2,3-dimethylphenoxy)acetohydrazide is typically achieved through a two-

step process, beginning with the Williamson ether synthesis to form an ester intermediate,

followed by hydrazinolysis.

Step 1: Williamson Ether Synthesis Step 2: Hydrazinolysis

2,3-Dimethylphenol Ethyl chloroacetate K2CO3, Acetone
Reflux Ethyl 2-(2,3-dimethylphenoxy)acetate Hydrazine Hydrate Ethanol

Reflux 2-(2,3-Dimethylphenoxy)acetohydrazide

Click to download full resolution via product page

Caption: General synthetic route for 2-(2,3-dimethylphenoxy)acetohydrazide.

Experimental Protocol: Synthesis of Ethyl 2-(2,3-
dimethylphenoxy)acetate
This protocol is adapted from the synthesis of analogous phenoxyacetates.

To a solution of 2,3-dimethylphenol (0.1 mol) in anhydrous acetone (150 mL), anhydrous

potassium carbonate (0.15 mol) is added.

Ethyl chloroacetate (0.11 mol) is added dropwise to the reaction mixture.

The mixture is refluxed with stirring for 12-18 hours.

After completion of the reaction (monitored by TLC), the mixture is cooled to room

temperature and the inorganic salts are filtered off.
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The filtrate is concentrated under reduced pressure to yield the crude ester.

The crude product can be purified by vacuum distillation or column chromatography.

Experimental Protocol: Synthesis of 2-(2,3-
Dimethylphenoxy)acetohydrazide
This protocol is based on the hydrazinolysis of similar phenoxyacetate esters.[1]

To a solution of ethyl 2-(2,3-dimethylphenoxy)acetate (0.1 mol) in absolute ethanol (200 mL),

hydrazine hydrate (99%, 0.2 mol) is added.[2]

The reaction mixture is heated at reflux for 6-10 hours.

The progress of the reaction is monitored by TLC.

Upon completion, the excess solvent is removed by distillation.

On cooling, the solid product, 2-(2,3-dimethylphenoxy)acetohydrazide, crystallizes out.

The solid is collected by filtration, washed with cold ethanol, and can be recrystallized from a

suitable solvent like ethanol to afford the pure product.

Physicochemical and Spectroscopic Data
While extensive experimental data for 2-(2,3-dimethylphenoxy)acetohydrazide is not readily

available in the literature, data for isomeric and related compounds provide expected values.

Property Data

Molecular Formula C₁₀H₁₄N₂O₂

Molecular Weight 194.23 g/mol

IUPAC Name 2-(2,3-dimethylphenoxy)acetohydrazide

CAS Number Not available

Table 1: Physicochemical Properties of 2-(2,3-Dimethylphenoxy)acetohydrazide.
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Spectroscopic Data Expected Characteristics

¹H NMR

Signals corresponding to aromatic protons,

methyl protons, methylene protons of the OCH₂

group, and exchangeable protons of the NH and

NH₂ groups.

¹³C NMR

Resonances for aromatic carbons, methyl

carbons, the methylene carbon, and the

carbonyl carbon.

IR (cm⁻¹)

Characteristic absorption bands for N-H

stretching (hydrazide), C=O stretching (amide I),

and C-O-C stretching (ether).

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Table 2: Expected Spectroscopic Data for 2-(2,3-Dimethylphenoxy)acetohydrazide.

Applications in Organic Synthesis: A Versatile
Building Block
The primary utility of 2-(2,3-dimethylphenoxy)acetohydrazide lies in its role as a precursor

for the synthesis of various heterocyclic systems. The terminal amino group of the hydrazide

moiety is a potent nucleophile, readily reacting with electrophilic species, particularly carbonyl

compounds.
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Reaction with Carbonyl Compounds

Cyclization Reactions
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Caption: Synthetic pathways utilizing 2-(2,3-dimethylphenoxy)acetohydrazide.

Synthesis of Hydrazones
The most common reaction of 2-(2,3-dimethylphenoxy)acetohydrazide involves its

condensation with various aldehydes and ketones to form the corresponding N'-substituted-2-
(2,3-dimethylphenoxy)acetohydrazides, commonly known as hydrazones. This reaction is

typically acid-catalyzed and proceeds in high yield.[2]
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A mixture of 2-(2,3-dimethylphenoxy)acetohydrazide (1 mmol) and a substituted aldehyde

or ketone (1 mmol) in a suitable solvent such as ethanol or methanol (20 mL) is prepared.

A catalytic amount of glacial acetic acid (2-3 drops) is added to the mixture.

The reaction mixture is refluxed for 2-6 hours.

The progress of the reaction is monitored by TLC.

After completion, the reaction mixture is cooled, and the precipitated solid is collected by

filtration.

The crude hydrazone is washed with a cold solvent and can be recrystallized to obtain a

pure product.

Precursor to Heterocyclic Systems
The resulting hydrazones are valuable intermediates for the synthesis of various five- and six-

membered heterocyclic rings, which are prevalent scaffolds in many biologically active

compounds.

1,3,4-Oxadiazoles: These can be synthesized from 2-(2,3-
dimethylphenoxy)acetohydrazide by reaction with carbon disulfide in the presence of a

base, followed by further transformations.

Pyrazoles: Reaction of the parent hydrazide with 1,3-dicarbonyl compounds can lead to the

formation of pyrazole derivatives.

4-Thiazolidinones and 2-Azetidinones: The intermediate hydrazones can undergo

cyclocondensation reactions with reagents like thioglycolic acid or chloroacetyl chloride to

yield 4-thiazolidinones and 2-azetidinones, respectively.

Potential Biological Significance
While there is no specific biological data reported for 2-(2,3-
dimethylphenoxy)acetohydrazide itself, the broader class of phenoxy acetohydrazide

derivatives and their corresponding hydrazones have been investigated for a range of

biological activities.
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Antimicrobial Activity: Many hydrazone derivatives of phenoxy acetohydrazides have

demonstrated promising antibacterial and antifungal properties. The lipophilicity introduced

by the dimethylphenoxy group may enhance cell membrane permeability, potentially

contributing to antimicrobial efficacy.

Anticonvulsant Activity: The hydrazone moiety (-CO-NH-N=CH-) is a recognized

pharmacophore in many anticonvulsant drugs. Derivatives of 2-(2,3-
dimethylphenoxy)acetohydrazide could be explored for their potential to modulate

neuronal excitability. For instance, a study on pyranone derivatives showed that a compound

carrying a 4-[(2,3-dimethylphenyl)piperazin-1-yl]methyl substituent exhibited activity in a

subcutaneous Metrazol (scMet) test at a dose of 300 mg/kg.[3]

Anti-inflammatory and Analgesic Activity: Phenoxyacetic acid derivatives are structurally

related to some non-steroidal anti-inflammatory drugs (NSAIDs). The incorporation of a

hydrazide and subsequently a hydrazone functionality can lead to compounds with potential

anti-inflammatory and analgesic effects.

Conclusion
2-(2,3-Dimethylphenoxy)acetohydrazide is a readily accessible and highly versatile building

block in organic synthesis. Its ability to undergo straightforward condensation reactions to form

hydrazones, which in turn can be cyclized into a variety of heterocyclic systems, makes it a

valuable tool for medicinal chemists and researchers in drug discovery. The exploration of

derivatives of this compound is a promising avenue for the development of new therapeutic

agents with potential antimicrobial, anticonvulsant, and anti-inflammatory activities. This guide

provides a foundational understanding of the synthesis and reactivity of this compound,

encouraging its wider application in the pursuit of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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